Cas no 1261961-65-2 (4-(4-Fluorophenyl)-2-nitrophenol)

4-(4-Fluorophenyl)-2-nitrophenol is a fluorinated nitrophenol derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a fluorine-substituted phenyl ring and a nitro group adjacent to the phenolic hydroxyl, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in cross-coupling and functionalization reactions. Its electron-withdrawing groups make it a valuable precursor for synthesizing more complex aromatic compounds. The presence of fluorine further improves metabolic stability in medicinal chemistry applications. Proper handling is required due to potential irritant properties. Storage under inert conditions is recommended to maintain stability.
4-(4-Fluorophenyl)-2-nitrophenol structure
1261961-65-2 structure
Product Name:4-(4-Fluorophenyl)-2-nitrophenol
CAS No:1261961-65-2
MF:C12H8FNO3
MW:233.195226669312
MDL:MFCD18315873
CID:2766252
PubChem ID:53221605
Update Time:2025-05-22

4-(4-Fluorophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID00686222
    • 4'-Fluoro-3-nitro-[1,1'-biphenyl]-4-ol
    • 1261961-65-2
    • 4-(4-FLUOROPHENYL)-2-NITROPHENOL
    • 4'-Fluoro-3-nitro[1,1'-biphenyl]-4-ol
    • MFCD18315873
    • A1-69649
    • 4-(4-Fluorophenyl)-2-nitrophenol, 95%
    • 4-(4-Fluorophenyl)-2-nitrophenol
    • MDL: MFCD18315873
    • Inchi: 1S/C12H8FNO3/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)14(16)17/h1-7,15H
    • InChI Key: MXLQDGRULUXYIY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 233.049
  • Monoisotopic Mass: 233.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66A^2

4-(4-Fluorophenyl)-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322080-5 g
4-(4-Fluorophenyl)-2-nitrophenol, 95%; .
1261961-65-2 95%
5g
€1159.00 2023-06-21
abcr
AB322080-5g
4-(4-Fluorophenyl)-2-nitrophenol, 95%; .
1261961-65-2 95%
5g
€1159.00 2025-04-21
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